Cas no 76412-62-9 (9H-Purin-2-amine,6-butoxy-)
9H-Purin-2-amine,6-butoxy- structure
Product Name:9H-Purin-2-amine,6-butoxy-
CAS No:76412-62-9
MF:C9H13N5O
MW:207.232420682907
CID:566083
PubChem ID:95803
Update Time:2025-04-19
9H-Purin-2-amine,6-butoxy- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-2-amine,6-butoxy-
- 6-butoxy-7H-purin-2-amine
- O(6)-n-butylguanine
- 2-Amino-6-butoxy-9H-purine
- Purine, 2-amino-6-butoxy-
- 1H-Purin-2-amine, 6-butoxy-
- BDBM5462
- O6-Substituted Guanine Deriv. 4
- O(6)-Butylguanine
- 76412-62-9
- MFCD20482035
- CHEMBL270946
- o6-butylguanine
- NSC-37366
- 6-butoxy-9H-purin-2-amine
- DTXSID80997808
- SCHEMBL880169
- NSC37366
- SPHOZXNZJHRHSL-UHFFFAOYSA-N
- NSC 37366
- 6-Butoxy-3,9-dihydro-2H-purin-2-imine
- 8045-27-0
-
- Inchi： 1S/C9H13N5O/c1-2-3-4-15-8-6-7(12-5-11-6)13-9(10)14-8/h5H,2-4H2,1H3,(H3,10,11,12,13,14)
- InChI Key： SPHOZXNZJHRHSL-UHFFFAOYSA-N
- SMILES： O(C1=C2C(=NC(N)=N1)N=CN2)CCCC
Computed Properties
- Exact Mass: 207.11200
- Monoisotopic Mass: 207.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 89.7Ų
Experimental Properties
- Density: 1.46
- Boiling Point: 326.9°C at 760 mmHg
- Flash Point: 151.5°C
- Refractive Index: 1.691
- PSA: 89.71000
- LogP: 1.69520
9H-Purin-2-amine,6-butoxy- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
9H-Purin-2-amine,6-butoxy- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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